Amino-(4-ethoxy-phenyl)-acetic acid methyl ester

• IUPAC Name: methyl 2-amino-2-(4-ethoxyphenyl)acetate
• InChI: InChI=1S/C11H15NO3/c1-3-15-9-6-4-8(5-7-9)10(12)11(13)14-2/h4-7,10H,3,12H2,1-2H3
• InChI Key: GKRSZKABJCEHSM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C(=O)OC)N
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group (the amino group, the ethoxy group, and the acetic acid methyl ester group). The exact methods would depend on the starting materials and the specific structure of the final compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the phenyl ring. Techniques such as nuclear magnetic resonance (NMR) spectroscopy or X-ray crystallography could be used to determine the structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present. For example, the amino group might be able to act as a base or nucleophile, while the ester group could potentially undergo hydrolysis or other reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound (such as its melting point, solubility, stability, etc.) would depend on its specific structure.

Mechanism of Action

The mechanism of action would depend on how this compound interacts with other molecules. For example, if it’s a drug, it might bind to a specific protein in the body. Without more information, it’s difficult to speculate.

Safety and Hazards

The safety and hazards associated with this compound would depend on its structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research could involve studying the synthesis, properties, and potential applications of this compound. This could include developing more efficient synthesis methods, investigating its reactivity, or exploring its use in fields like medicine or materials science.